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Compound of Interest

Compound Name: Benzotriazole-1-carboxamide
CAS No.: 5933-29-9
Cat. No.: B1609093

Get Quote

. J

This guide provides an in-depth exploration of Benzotriazole-1-carboxamide, a versatile
heterocyclic compound with significant applications across various scientific and industrial
domains. From its fundamental chemical properties to its emerging roles in medicinal chemistry
and materials science, this document offers a technical overview intended for researchers,
chemists, and professionals in drug development.

Core Identification and Chemical Properties

Benzotriazole-1-carboxamide is a derivative of benzotriazole, a bicyclic compound composed
of a benzene ring fused to a triazole ring. The addition of a carboxamide group at the N1
position of the benzotriazole ring system imparts unique chemical reactivity and utility.

CAS Number: 5933-29-9[1][2]
Molecular Formula: C7HsN4O[1][2]

IUPAC Name: 1H-Benzotriazole-1-carboxamide[Z]

Physicochemical Data
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A summary of the key physicochemical properties of Benzotriazole-1-carboxamide is
presented in the table below for quick reference. These properties are critical for designing
experimental conditions, including solvent selection and reaction temperature.

Property Value Source
Molecular Weight 162.15 g/mol [11[2]
Appearance White to pale yellow powder [1]
Melting Point 170-175°C [1]
Solubility Moderately soluble in water [3]
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Structural Representation

The chemical structure of Benzotriazole-1-carboxamide is fundamental to understanding its
reactivity and interactions. The planar benzotriazole ring system and the reactive carboxamide
group are key features.

Caption: Chemical structure of Benzotriazole-1-carboxamide.

Synthesis and Reactivity
Synthesis of the Benzotriazole Core

The foundational benzotriazole scaffold is typically synthesized via the diazotization of o-
phenylenediamine.[4][5] This reaction involves treating o-phenylenediamine with nitrous acid
(generated in situ from sodium nitrite and an acid like acetic acid).[5] The resulting mono-
diazonium salt undergoes spontaneous intramolecular cyclization to yield the benzotriazole ring
system.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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